Cas no 1829-41-0 (Methoxytriphenylsilane)

• Product Name: Methoxytriphenylsilane
• CAS No: 1829-41-0
• MF: C₁₉H₁₈OSi
• MW: 290.431126117706
• MDL: MFCD00161322
• CID: 199534
• PubChem ID: 74588
• Update Time: 2025-05-22

Methoxytriphenylsilane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-(methoxysilylidyne)tris-
• methoxy(triphenyl)silane
• methoxytriphenylsilane
• Triphenylmethoxysilane
• Methyl Triphenylsilyl Ether
• Silane, methoxytriphenyl-
• Methoxy(triphenyl)silane #
• BKXVGDZNDSIUAI-UHFFFAOYSA-N
• AS-65407
• NS00046968
• AKOS024334167
• Benzene, 1,1',1''-(methoxysilylidyne)tris-
• DTXSID30171358
• M3193
• MFCD00161322
• D91620
• SCHEMBL49088
• 1829-41-0
• EINECS 217-382-1
• Methoxytriphenylsilane

• MDL： MFCD00161322
• Inchi： 1S/C19H18OSi/c1-20-21(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19/h2-16H,1H3
• InChI Key： BKXVGDZNDSIUAI-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 290.11274
• Monoisotopic Mass: 290.112692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 165°C/0.5mmHg(lit.)
• Flash Point: 152.6±9.5 °C
• Refractive Index: 1.595
• PSA: 9.23
• LogP: 2.29990
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methoxytriphenylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methoxytriphenylsilane

Methoxytriphenylsilane (CAS No. 1829-41-0): Properties, Applications, and Market Insights

Methoxytriphenylsilane (CAS No. 1829-41-0) is a versatile organosilicon compound widely used in organic synthesis, material science, and specialty chemical applications. With the molecular formula C₁₉H₁₈OSi, this compound features a methoxy group bonded to a triphenylsilane structure, offering unique reactivity and stability. Its growing demand in pharmaceutical intermediates and advanced material coatings has made it a subject of interest among researchers and industry professionals.

The chemical properties of Methoxytriphenylsilane include a molecular weight of 290.43 g/mol, a boiling point of approximately 180–185°C (under reduced pressure), and a density of around 1.08 g/cm³. Its hydrolytic stability and compatibility with various solvents, such as tetrahydrofuran (THF) and dichloromethane (DCM), make it ideal for Grignard reactions and cross-coupling catalysis. Recent studies highlight its role in silicon-based polymer modifications, aligning with the trend toward sustainable and high-performance materials.

In the pharmaceutical industry, Methoxytriphenylsilane 1829-41-0 serves as a key protecting group reagent for alcohols and carboxylic acids during multi-step syntheses. Its ability to form stable silyl ethers under mild conditions has been leveraged in the production of antiviral drugs and chiral auxiliaries. Additionally, its low toxicity profile compared to alternative silanes enhances its appeal for GMP-compliant manufacturing.

The material science sector utilizes Methoxytriphenylsilane as a precursor for hybrid organic-inorganic coatings, which improve scratch resistance and hydrophobicity in automotive and electronic applications. With the rise of green chemistry, researchers are exploring its potential in sol-gel processes to develop energy-efficient films and adhesives. A 2023 market report indicates a 5.8% CAGR growth for similar silane derivatives, driven by demand in renewable energy and flexible electronics.

From an SEO perspective, common queries like "Methoxytriphenylsilane uses", "CAS 1829-41-0 supplier", and "triphenylsilane derivatives in drug synthesis" reflect user interest in practical applications and sourcing. Innovators are also searching for "alternatives to chlorosilanes", where Methoxytriphenylsilane offers a safer, non-corrosive option. To optimize readability, this article integrates latent semantic indexing (LSI) keywords such as "silylation reagent" and "organosilicon chemistry" without compromising technical accuracy.

Quality control of Methoxytriphenylsilane typically involves GC-MS analysis and HPLC purity testing, ensuring ≥98% purity for industrial use. Storage recommendations include inert atmospheres and moisture-free environments to prevent hydrolysis. As regulatory frameworks like REACH and FDA guidelines evolve, compliance documentation for this compound remains critical for global trade.

In conclusion, Methoxytriphenylsilane (1829-41-0) bridges gaps between academia and industry, with expanding roles in medicinal chemistry and smart materials. Its balance of reactivity and safety positions it as a sustainable choice amid shifting chemical regulations. For detailed technical data sheets or custom synthesis inquiries, consult certified suppliers adhering to ISO 9001 standards.